4-{[(2,3-dimethoxybenzyl)amino]methyl}benzoic acid hydrochloride

• IUPAC Name: 4-[[(2,3-dimethoxyphenyl)methylamino]methyl]benzoic acid;hydrochloride
• InChI: InChI=1S/C17H19NO4.ClH/c1-21-15-5-3-4-14(16(15)22-2)11-18-10-12-6-8-13(9-7-12)17(19)20;/h3-9,18H,10-11H2,1-2H3,(H,19,20);1H
• InChI Key: YFVYRGZMVLLVFG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CNCC2=CC=C(C=C2)C(=O)O.Cl
• Molecular Formula: C17H20ClNO4
• Molecular Weight: 337.8 g/mol

Description

4-{[(2,3-dimethoxybenzyl)amino]methyl}benzoic acid hydrochloride, also known as DMXB-A, is a compound that has gained a lot of attention in the scientific community due to its potential therapeutic applications. It belongs to the class of compounds known as nicotinic acetylcholine receptor agonists and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

4-{[(2,3-dimethoxybenzyl)amino]methyl}benzoic acid hydrochloride acts as an agonist of the nicotinic acetylcholine receptor, specifically the alpha7 subunit. Activation of this receptor has been shown to have a wide range of effects, including the release of neurotrophic factors, modulation of synaptic plasticity, and regulation of inflammatory responses. This compound has also been shown to modulate the activity of other receptors, including the NMDA receptor and the GABA receptor.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the release of neurotrophic factors, including brain-derived neurotrophic factor (BDNF) and nerve growth factor (NGF). This compound has also been shown to modulate synaptic plasticity, which is important for learning and memory. In addition, this compound has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory diseases. This compound has also been shown to have analgesic effects, which may be beneficial in the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

One advantage of 4-{[(2,3-dimethoxybenzyl)amino]methyl}benzoic acid hydrochloride is its specificity for the alpha7 nicotinic acetylcholine receptor. This allows for more targeted studies of the effects of this receptor on various physiological processes. However, one limitation of this compound is its hydrophilicity, which may limit its ability to cross the blood-brain barrier and reach its target receptors in the brain.

Future Directions

There are many potential future directions for the study of 4-{[(2,3-dimethoxybenzyl)amino]methyl}benzoic acid hydrochloride. One area of research is the potential use of this compound in the treatment of various neurological and psychiatric disorders, including Alzheimer's disease, Parkinson's disease, schizophrenia, and depression. Another area of research is the potential use of this compound in the treatment of various inflammatory diseases, including inflammatory bowel disease, rheumatoid arthritis, and asthma. Finally, there is potential for the development of more potent and selective alpha7 nicotinic acetylcholine receptor agonists based on the structure of this compound.

Scientific Research Applications

4-{[(2,3-dimethoxybenzyl)amino]methyl}benzoic acid hydrochloride has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have neuroprotective effects in animal models of Alzheimer's disease, Parkinson's disease, and multiple sclerosis. This compound has also been shown to have anti-inflammatory effects and has been studied for its potential use in the treatment of inflammatory bowel disease, rheumatoid arthritis, and asthma. In addition, this compound has been shown to have analgesic effects and has been studied for its potential use in the treatment of chronic pain.